2,3,4-trifluoro-N-methylbenzenesulfonamide

• Molecular Formula: C7H6F3NO2S
• Molecular Weight: 225.19 g/mol
• SMILES: CNS(=O)(=O)C1=C(C(=C(C=C1)F)F)F
• InChI: InChI=1S/C7H6F3NO2S/c1-11-14(12,13)5-3-2-4(8)6(9)7(5)10/h2-3,11H,1H3
• InChIKey: FDDDMDQSJJADPH-UHFFFAOYSA-N

2,3,4-Trifluoro-N-methylbenzenesulfonamide – A Research-Grade Fluorinated Sulfonamide Building Block for Medicinal Chemistry and CA-Targeted Inhibitor Programs

2,3,4-Trifluoro-N-methylbenzenesulfonamide (CAS 1097815-45-6, MF C₇H₆F₃NO₂S, MW 225.19) is a secondary benzenesulfonamide distinguished by a contiguous 2,3,4-trifluoro substitution pattern on the phenyl ring and an N-methyl group on the sulfonamide nitrogen . The compound is supplied as a ≥95% purity research chemical by multiple vendors and is primarily employed as a synthetic intermediate in medicinal chemistry, notably in the development of carbonic anhydrase (CA) inhibitors and other fluorinated bioactive molecules . Its structural features confer a characteristic electronic environment and lipophilicity profile that differentiate it from other positional isomers within the trifluoro-N-methylbenzenesulfonamide family.

1

Distinct 2,3,4-trifluoro substitution pattern for structure-activity relationship studies

2

Fluorinated sulfonamide building block for carbonic anhydrase-targeted probe synthesis

3

Supplied as research-grade intermediate with purity suitable for synthetic workflows

Why Indiscriminate Isomer or Non-Fluorinated Substitution Cannot Match the Performance of 2,3,4-Trifluoro-N-methylbenzenesulfonamide

Within the class of trifluoro-N-methylbenzenesulfonamides, the precise arrangement of fluorine atoms on the aromatic ring is a critical determinant of physicochemical properties and, ultimately, biological activity. The 2,3,4-substitution pattern on this compound yields a distinct lipophilicity profile (LogP ~1.23) that differs measurably from its 2,4,6- and 2,3,5-isomers (both LogP ~1.01) . Furthermore, extensive medicinal chemistry literature on fluorinated benzenesulfonamides demonstrates that trifluorination substantially enhances binding affinity toward carbonic anhydrase isozymes compared to non-fluorinated analogs, which is directly attributable to the electron-withdrawing effect of fluorine that lowers the pKa of the sulfonamide group and strengthens zinc coordination [1]. Generic substitution with a non-fluorinated or alternatively fluorinated isomer would therefore alter both the passive membrane permeability and target engagement profile, potentially compromising the inhibitor potency or selectivity that motivated the original selection of this specific member of the series.

Target compound

2,3,4-Trifluoro isomer

Distinct lipophilicity and electronic profile determined by contiguous fluorine arrangement

Common substitute risk

2,4,6-Trifluoro isomer

Different LogP may shift membrane partitioning and alter SAR interpretation in biological assays

Non-fluorinated analog

Lower reported CA binding potency in class-level studies; substitution may compromise target engagement readouts

• [1] Dudutiene V, Zubriene A, Smirnov A, Gylyte J, Timm D, Manakova E, … Matulis D. (2013). 4-Substituted-2,3,5,6-tetrafluorobenzenesulfonamides as inhibitors of carbonic anhydrases I, II, VII, XII, and XIII. Bioorganic & Medicinal Chemistry, 21(7), 2093–2106. doi:10.1016/j.bmc.2013.01.008. View Source

Quantitative Differentiation Evidence for 2,3,4-Trifluoro-N-methylbenzenesulfonamide vs. Closest Commercial Analogs

Elevated Lipophilicity vs. Non‑Fluorinated N‑Methylbenzenesulfonamide Drives Superior Predicted Membrane Permeability

The introduction of three contiguous fluorine atoms at positions 2, 3, and 4 significantly increases the calculated octanol-water partition coefficient (LogP) of the target compound relative to its non-fluorinated parent. The non-fluorinated N-methylbenzenesulfonamide exhibits a LogP of 0.92 [1], whereas 2,3,4-trifluoro-N-methylbenzenesulfonamide displays a LogP of approximately 1.23 . This represents an approximate 0.31 log-unit increase in lipophilicity, which corresponds to roughly a 2-fold higher partition coefficient—a magnitude that can measurably influence passive diffusion across biological membranes and oral bioavailability profiles in drug discovery campaigns.

Lipophilicity Gain

Data to verify

LogP ≈ 1.23 vs 0.92 (non-fluorinated)

Reported LogP difference may support permeability screening context

Vendor-calculated values; experimental LogP not available

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP ≈ 1.23 (vendor-calculated value)
Comparator Or Baseline	N-Methylbenzenesulfonamide (non-fluorinated): LogP = 0.92
Quantified Difference	ΔLogP ≈ +0.31 (approx. 2-fold higher partition coefficient)
Conditions	Calculated (in silico) LogP values reported in vendor technical datasheets; no experimental LogP available for target compound.

Why This Matters

Higher lipophilicity directly impacts passive membrane permeability and tissue distribution in biological assays, making the fluorinated compound a more suitable candidate for intracellular target engagement.

• [1] SIELC Technologies. N-Methylbenzenesulfonamide – Properties. LogP: 0.92. URL: https://sielc.com/n-methylbenzenesulfonamide View Source

Regioisomeric Differentiation: 2,3,4- vs. 2,4,6-Trifluoro-N-methylbenzenesulfonamide Lipophilicity Profiles

Among commercially available trifluoro-N-methylbenzenesulfonamide isomers, the 2,3,4-substituted compound presents a measurably higher calculated LogP (~1.23) than the 2,4,6-isomer (LogP ~1.01) . The difference of approximately 0.22 log units reflects how the contiguous adjacency of three electron-withdrawing fluorine atoms alters the molecular dipole and solvation free energy differently from the symmetrically spaced 2,4,6-configuration. This disparity in lipophilicity indicates that the two isomers cannot be assumed interchangeable in any structure-activity relationship (SAR) study where membrane partitioning or plasma protein binding contributes to the pharmacological readout.

Isomer LogP Shift

Data to verify

LogP ≈ 1.23 (2,3,4) vs 1.01 (2,4,6)

Regioisomeric LogP difference may affect SAR interpretation

Vendor-calculated; isomer-specific behavior requires experimental validation

Evidence Dimension	Calculated LogP
Target Compound Data	LogP ≈ 1.23 (2,3,4-isomer)
Comparator Or Baseline	2,4,6-Trifluoro-N-methylbenzenesulfonamide: LogP ≈ 1.01
Quantified Difference	ΔLogP ≈ +0.22 (target ~1.7-fold more lipophilic than 2,4,6-isomer)
Conditions	Vendor-calculated LogP values from Fluorochem (target) and Chemscene (comparator); both compounds are ≥95% pure research chemicals.

Why This Matters

Procurement decisions that overlook regioisomer-specific lipophilicity differences risk introducing unintended variability into biological assay outcomes and confound SAR optimization efforts.

Class-Level Evidence: Fluorinated Benzenesulfonamides Exhibit Superior Carbonic Anhydrase Binding Potency vs. Non-Fluorinated Analogs

While compound-specific CA inhibition data for 2,3,4-trifluoro-N-methylbenzenesulfonamide itself are not publicly available, the broader class of fluorinated benzenesulfonamides has been unequivocally demonstrated to possess higher binding potency toward multiple carbonic anhydrase isozymes than their non-fluorinated counterparts. In a systematic study by Dudutiene et al. (2013), all tested fluorinated benzenesulfonamides exhibited nanomolar binding potency toward recombinant human CAs, and the authors explicitly stated that 'fluorinated benzenesulfonamides possessed higher binding potency than non-fluorinated compounds' [1]. This class-level observation is mechanistically rationalized by the electron-withdrawing effect of the fluorine substituents, which lowers the pKa of the sulfonamide NH group and enhances zinc coordination in the enzyme active site [2]. The 2,3,4-trifluoro substitution pattern thus provides a well-precedented molecular basis for expecting enhanced target engagement in CA-focused research programs.

CA Binding Class Effect

Class-level inference

Fluorinated benzenesulfonamides show higher affinity vs non-fluorinated

Supports fluorinated scaffold selection for CA-targeted probe studies

No direct compound data; class-level evidence from literature

Evidence Dimension	Carbonic anhydrase binding potency (class-level comparison)
Target Compound Data	No direct experimental data available for this specific compound; class data indicate nanomolar affinity for related fluorinated benzenesulfonamides.
Comparator Or Baseline	Non-fluorinated benzenesulfonamides: lower binding potency (qualitative statement from primary literature).
Quantified Difference	Fluorinated congeners reach sub-nanomolar dissociation constants; non-fluorinated compounds are consistently weaker binders (exact fold-difference varies by isozyme).
Conditions	Thermal shift assay, isothermal titration calorimetry, and stopped-flow CO₂ hydration assay against recombinant human CA I, II, VII, XII, XIII (Dudutiene et al., 2013). Note: this is class-level inference and not direct target compound data.

Why This Matters

This established fluorine-dependent potency enhancement provides a rational basis for selecting a trifluorinated benzenesulfonamide scaffold over a non-fluorinated one when designing or procuring CA inhibitor tool compounds.

• [1] Dudutiene V, Zubriene A, Smirnov A, Gylyte J, Timm D, Manakova E, … Matulis D. (2013). 4-Substituted-2,3,5,6-tetrafluorobenzenesulfonamides as inhibitors of carbonic anhydrases I, II, VII, XII, and XIII. Bioorganic & Medicinal Chemistry, 21(7), 2093–2106. doi:10.1016/j.bmc.2013.01.008. View Source
• [2] Dudutiene V, Matuliene J, Smirnov A, et al. (2014). Discovery and characterization of novel selective inhibitors of carbonic anhydrase IX. Journal of Medicinal Chemistry, 57(22), 9435–9446. (Supports mechanism: three fluorine atoms lower pKa and increase affinity.) View Source

Optimal Deployment Scenarios for 2,3,4-Trifluoro-N-methylbenzenesulfonamide Based on Its Differentiated Properties

Medicinal Chemistry SAR Studies Requiring Isomer-Specific Lipophilicity Control

When a medicinal chemistry campaign seeks to fine-tune the logD or logP of a lead series by varying the fluorination pattern on a benzenesulfonamide core, the 2,3,4-trifluoro isomer offers a lipophilicity value (~1.23) that is approximately 0.2–0.3 log units higher than the commonly available 2,4,6- and 2,3,5-isomers (~1.01) . This measurable difference can be exploited to incrementally adjust passive permeability and microsomal stability without altering the core scaffold, making it a valuable SAR tool compound for optimizing ADME properties .

Carbonic Anhydrase Inhibitor Probe Synthesis Utilizing Fluorine-Enhanced Target Engagement

The compound serves as a synthetic intermediate for the preparation of fluorinated benzenesulfonamide-based carbonic anhydrase inhibitors, a class that has been repeatedly validated to exhibit higher binding potency than non-fluorinated analogs [1]. Although direct inhibition data for this specific compound are not yet published, the class-level evidence of nanomolar to sub-nanomolar CA affinity for related tetrafluoro- and trifluoro-benzenesulfonamides supports its use as a privileged scaffold for generating potent CA IX and CA XII inhibitor candidates for oncology research [2].

Analytical Chemistry Reference Standard for Regioisomeric Purity Assessment

Because the three possible trifluoro-N-methylbenzenesulfonamide isomers are isobaric (all MW 225.19) and share the same molecular formula, the unambiguous identification and quantification of the 2,3,4-isomer in reaction mixtures requires a high-purity reference standard . With vendors offering batch-specific purity certification (≥95%) and analytical data (NMR, HPLC, GC), this compound is suitable for use as a chromatographic or spectroscopic reference in quality control workflows where isomeric impurity profiling is critical .

Materials Chemistry and Fluorinated Building Block Libraries for Diversity-Oriented Synthesis

The contiguous 2,3,4-trifluoro pattern creates a unique electronic environment on the phenyl ring that influences the reactivity of the sulfonamide nitrogen and the aromatic carbons in cross-coupling or nucleophilic aromatic substitution reactions. This distinct reactivity profile, combined with the commercial availability of the compound from multiple suppliers, makes it a practical entry point for generating fluorinated chemical libraries where the spatial arrangement of fluorine atoms is known to modulate molecular recognition [3].

Application

Selection Property

Validation Focus

Lipophilicity-controlled SAR studies

Isomer-specific lipophilicity profile among trifluoro regioisomers

Membrane permeability and ADME assay interpretation

CA inhibitor probe synthesis

Fluorinated sulfonamide scaffold with class-level CA affinity evidence

CA isozyme binding and inhibition assays

Regioisomeric purity reference standard

High-purity certified material with isomer-specific identity

Chromatographic and spectroscopic isomer profiling

Fluorinated building block libraries

Contiguous 2,3,4-trifluoro pattern for electronic modulation

Reactivity profiling in cross-coupling or SNAr reactions

• [1] Dudutiene V, et al. (2013). 4-Substituted-2,3,5,6-tetrafluorobenzenesulfonamides as inhibitors of carbonic anhydrases. Bioorganic & Medicinal Chemistry, 21(7), 2093–2106. View Source
• [2] Dudutiene V, Matuliene J, Smirnov A, et al. (2014). Discovery and characterization of novel selective inhibitors of carbonic anhydrase IX. J. Med. Chem., 57(22), 9435–9446. View Source
• [3] Vaškevičius A, et al. (2015). Di-meta-Substituted Fluorinated Benzenesulfonamides as Potent and Selective Anticancer Inhibitors of Carbonic Anhydrase IX and XII. J. Med. Chem. (structural biology of fluorinated benzenesulfonamide-CA complexes). View Source